Cas no 2229219-07-0 (tert-butyl N-(2-cyano-2-methyl-1-phenylethyl)carbamate)

• Product Name: tert-butyl N-(2-cyano-2-methyl-1-phenylethyl)carbamate
• CAS No: 2229219-07-0
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 6403337
• PubChem ID: 165623097
• Update Time: 2025-10-30

tert-butyl N-(2-cyano-2-methyl-1-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-cyano-2-methyl-1-phenylethyl)carbamate
• 2229219-07-0
• EN300-1873467

• Inchi： 1S/C15H20N2O2/c1-11(10-16)13(12-8-6-5-7-9-12)17-14(18)19-15(2,3)4/h5-9,11,13H,1-4H3,(H,17,18)
• InChI Key： WKTGGNPBVLHGLF-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)C(C#N)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-(2-cyano-2-methyl-1-phenylethyl)carbamate

Comprehensive Overview of tert-butyl N-(2-cyano-2-methyl-1-phenylethyl)carbamate (CAS No. 2229219-07-0)

The compound tert-butyl N-(2-cyano-2-methyl-1-phenylethyl)carbamate (CAS No. 2229219-07-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a cyano functionality, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

One of the most searched questions related to tert-butyl N-(2-cyano-2-methyl-1-phenylethyl)carbamate is its role in peptide synthesis and protecting group chemistry. The tert-butyloxycarbonyl (Boc) group is widely used to protect amines during multi-step organic syntheses, and this compound serves as a precursor for introducing such protections. Its stability under acidic conditions and ease of deprotection make it a preferred choice for chemists working on complex molecular architectures.

In recent years, the demand for high-purity intermediates like CAS No. 2229219-07-0 has surged, driven by advancements in bioconjugation and click chemistry. The compound's cyano group offers a versatile handle for further functionalization, aligning with the growing trend of modular synthesis in medicinal chemistry. This adaptability has made it a topic of interest in forums discussing green chemistry and sustainable synthesis methods.

Another hot topic tied to this compound is its potential in asymmetric catalysis. The chiral center in tert-butyl N-(2-cyano-2-methyl-1-phenylethyl)carbamate provides opportunities for enantioselective transformations, a key focus area for pharmaceutical manufacturers aiming to produce optically pure APIs. Searches for chiral auxiliaries and stereoselective reactions often highlight this compound's utility.

From a technical standpoint, the compound's physicochemical properties—such as solubility in organic solvents like dichloromethane and tetrahydrofuran—are frequently queried by lab technicians. Its melting point and stability under various storage conditions are also critical for industrial applications. These practical considerations are essential for ensuring reproducibility in large-scale syntheses.

In summary, tert-butyl N-(2-cyano-2-methyl-1-phenylethyl)carbamate (CAS No. 2229219-07-0) bridges multiple disciplines, from organic synthesis to drug development. Its relevance in contemporary research ensures continued interest, particularly as the scientific community explores more efficient and environmentally friendly synthetic routes. Future studies may further elucidate its role in emerging fields like biomaterials and catalysis.